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Compound of Interest

Compound Name: 2,7-Dibromopyrene

Cat. No.: B009692

An In-depth Technical Guide to 2,7-Dibromopyrene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-dibromopyrene, a key
intermediate in the fields of organic electronics, materials science, and pharmaceutical
research. Its unique polycyclic aromatic structure and versatile reactivity make it a valuable
building block for the synthesis of novel functional materials and complex organic molecules.

Core Properties of 2,7-Dibromopyrene

CAS Number: 102587-98-4[1][2][3][4][5]

2,7-Dibromopyrene is a polycyclic aromatic hydrocarbon characterized by a pyrene core with
two bromine atoms substituted at the 2 and 7 positions.[2] This substitution pattern imparts
specific electronic properties and allows for further functionalization, making it a valuable
precursor in organic synthesis.[2][6]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 2,7-dibromopyrene is presented in
the table below.
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Property Value Source
Molecular Formula Ci6HsBr2 [11121131[5]
Molecular Weight 360.05 g/mol [21[7]

Light yellow to yellow to
Appearance [21[41[7]
orange powder/crystal

Melting Point 321°C (1103171
. , 469.56 °C at 760 mmHg
Boiling Point _ [1][3]
(Predicted)

Very slightly soluble in

Solubility Benzene (heated), Chloroform,  [1][3]
and DMSO
Density 1.853 g/cm3 (Predicted) [11[3]

Sealed in a dry, room
temperature environment.

Storage _ [1][3][7]
Recommended to be stored in

a cool, dark place (<15°C).

Synthesis and Reactivity

The synthesis of 2,7-dibromopyrene can be achieved through a multi-step process. One
common method involves the bromination of 4,5,9,10-tetrahydropyrene, followed by
dehydrogenation.[5] The bromine atoms at the 2 and 7 positions are amenable to various
cross-coupling reactions, making 2,7-dibromopyrene a versatile building block.

Key Reactions

2,7-Dibromopyrene is a key substrate for several important carbon-carbon and carbon-
nitrogen bond-forming reactions, including:

e Suzuki-Miyaura Coupling: This palladium-catalyzed reaction is widely used to form carbon-
carbon bonds by coupling 2,7-dibromopyrene with organoboron compounds.[8][9] This
allows for the introduction of a wide range of aryl and vinyl substituents.
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e Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction enables the
formation of carbon-nitrogen bonds, allowing for the synthesis of arylamines from 2,7-
dibromopyrene.[10][11][12]

e Sonogashira Coupling: This reaction is utilized to couple terminal alkynes with 2,7-
dibromopyrene, forming carbon-carbon bonds and introducing alkynyl moieties.[13][14]

Experimental Protocols

Detailed methodologies for key reactions involving 2,7-dibromopyrene are provided below.

Synthesis of 2,7-Dibromopyrene

A two-step synthesis starting from pyrene has been reported.[15] This involves the
hydrogenation of pyrene to 4,5,9,10-tetrahydropyrene, followed by iron-catalyzed dibromination
and subsequent reoxidation.[15] An alternative approach involves the direct bromination of
pyrene under specific conditions to favor substitution at the 2 and 7 positions.[5]

Suzuki-Miyaura Cross-Coupling of 2,7-Dibromopyrene

Objective: To synthesize a 2,7-diarylpyrene derivative.

Materials:

2,7-Dibromopyrene

Arylboronic acid

Palladium catalyst (e.g., Pd(PPhs)a or Pdz(dba)s with a suitable ligand)

Base (e.g., K2COs, Cs2CO0Os, or KF)

Solvent (e.g., 1,4-dioxane, toluene, or DME, often with water)
Procedure:

e In a Schlenk flask, combine 2,7-dibromopyrene (1 equivalent), the arylboronic acid (2.2-2.5
equivalents), and the base (2-3 equivalents).
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e Add the palladium catalyst and ligand.
e Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.
e Add the degassed solvent system to the flask.

o Heat the reaction mixture at the appropriate temperature (typically 80-110 °C) with stirring
until the starting material is consumed (monitored by TLC or GC).

o Cool the reaction mixture to room temperature.
e Perform an aqueous workup, extracting the product with an organic solvent.

» Dry the combined organic layers over anhydrous sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product by column chromatography.

Buchwald-Hartwig Amination of 2,7-Dibromopyrene

Objective: To synthesize a 2,7-diaminopyrene derivative.

Materials:

2,7-Dibromopyrene

Amine

Palladium precatalyst (e.g., Pd2(dba)s or a Pd(I) dimer)

Phosphine ligand (e.g., a biaryl phosphine ligand)

Base (e.g., NaOtBu or KOtBu)

Anhydrous, deoxygenated solvent (e.g., 1,4-dioxane or toluene)

Procedure:
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 In a glovebox or under an inert atmosphere, charge an oven-dried reaction tube with the
palladium precatalyst, ligand, and base.

e Add 2,7-dibromopyrene (1 equivalent) to the tube.
e Seal the tube and remove it from the glovebox.
o Add the anhydrous, deoxygenated solvent and the amine (2.2-2.5 equivalents) via syringe.

» Heat the reaction mixture with vigorous stirring at the appropriate temperature (typically 80-
110 °C) until the reaction is complete (monitored by TLC or GC-MS).

o Cool the reaction to room temperature.
 Dilute the mixture with a suitable solvent and filter through a pad of celite.

» Concentrate the filtrate and purify the residue by column chromatography.

Visualizations

The following diagrams illustrate key experimental workflows involving 2,7-dibromopyrene.
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Caption: Synthesis of 2,7-Dibromopyrene from Pyrene.

Reaction Setup:
- Pd Catalyst
- Base

- Solvent

Start: 2,7-Dibromopyrene Heating under Aqueous Workup Purification:
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Click to download full resolution via product page

Caption: Workflow for Suzuki-Miyaura Cross-Coupling.
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Caption: Workflow for Buchwald-Hartwig Amination.

Applications

2,7-Dibromopyrene is a crucial intermediate in the development of materials for organic
electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics.[2] Its
rigid, planar pyrene core provides a foundation for creating extended Tt-conjugated systems
with desirable photophysical properties.[6] The ability to introduce different functional groups at
the 2 and 7 positions allows for the fine-tuning of the electronic and optical properties of the
resulting materials.[15]

In the pharmaceutical industry, 2,7-dibromopyrene serves as a versatile scaffold for the
synthesis of complex molecules with potential biological activity.[6] The pyrene framework can
be elaborated through various chemical transformations to generate libraries of compounds for
drug discovery programs.[6]

Safety Information

2,7-Dibromopyrene should be handled with appropriate safety precautions. It may cause skin
and serious eye irritation.[7] It is recommended to wear protective gloves, eye protection, and
face protection when handling this compound.[7] For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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